Cas no 38061-70-0 (4-Methylisoxazole-3-carboxamide)

• Product Name: 4-Methylisoxazole-3-carboxamide
• CAS No: 38061-70-0
• MF: C₅H₆N₂O₂
• MW: 126.113340854645
• CID: 2130456
• PubChem ID: 55289446
• Update Time: 2025-11-02

4-Methylisoxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-3-Isoxazolecarboxamide
• 4-METHYLISOXAZOLE-3-CARBOXAMIDE
• 4-Methylisoxazole-3-carboxamide

• Inchi： 1S/C5H6N2O2/c1-3-2-9-7-4(3)5(6)8/h2H,1H3,(H2,6,8)
• InChI Key： QUGADGXAROHCKR-UHFFFAOYSA-N
• SMILES： O1C=C(C)C(C(N)=O)=N1

Computed Properties

• Exact Mass: 126.042927438g/mol
• Monoisotopic Mass: 126.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.1
• XLogP3: -0.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 4-Methylisoxazole-3-carboxamide

4-Methylisoxazole-3-carboxamide (CAS No. 38061-70-0): Properties, Applications, and Market Insights

4-Methylisoxazole-3-carboxamide (CAS No. 38061-70-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic molecule features a methylisoxazole core coupled with a carboxamide functional group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers frequently search for "4-Methylisoxazole-3-carboxamide uses" or "CAS 38061-70-0 suppliers," reflecting its growing demand in drug discovery pipelines.

The compound's molecular formula (C5H6N2O2) and weight (126.11 g/mol) position it as a compact yet functionally rich building block. Its isoxazole ring contributes to metabolic stability—a hot topic in medicinal chemistry as scientists seek compounds resistant to rapid degradation. Recent publications on "isoxazole derivatives in drug design" highlight how this scaffold improves pharmacokinetic properties, explaining why 4-Methylisoxazole-3-carboxamide appears in patents for kinase inhibitors and antimicrobial agents.

In pharmaceutical applications, 4-Methylisoxazole-3-carboxamide serves as a precursor for small-molecule therapeutics targeting inflammatory diseases—a trending research area due to rising global autoimmune disorder cases. Analytical techniques like HPLC (High-Performance Liquid Chromatography) and NMR (Nuclear Magnetic Resonance) are commonly employed to verify its purity, as evidenced by frequent searches for "CAS 38061-70-0 analysis methods." The compound's solubility in polar solvents (e.g., DMSO) further enhances its utility in high-throughput screening.

The agrochemical sector utilizes 4-Methylisoxazole-3-carboxamide derivatives to develop novel crop protection agents, aligning with the sustainable agriculture movement. Google Trends data shows increased queries for "eco-friendly pesticide intermediates," where this compound's low environmental persistence offers advantages. Its heterocyclic structure mimics natural plant defense molecules, making it a candidate for biodegradable formulations—a key industry focus amid tightening environmental regulations.

Market analysts note steady growth in the 4-Methylisoxazole-3-carboxamide market, driven by Asia-Pacific contract research organizations. Sourcing queries like "buy 4-Methylisoxazole-3-carboxamide China" reflect shifting supply chains. Quality benchmarks require ≥98% purity (confirmed via GC-MS), with storage recommendations emphasizing moisture-free conditions to prevent carboxamide hydrolysis—a frequently discussed stability challenge in research forums.

Recent synthetic innovations include microwave-assisted reactions to produce 4-Methylisoxazole-3-carboxamide with higher yields—a technique gaining traction as labs prioritize green chemistry. Patent databases reveal its incorporation into EGFR inhibitors, connecting to oncology research trends. The compound's logP value (~0.5) indicates favorable membrane permeability, explaining its prevalence in central nervous system drug discovery projects.

Environmental fate studies show 4-Methylisoxazole-3-carboxamide undergoes photodegradation in aqueous systems, addressing concerns about "persistent organic pollutants." This property, combined with low vertebrate toxicity (LD50 >2000 mg/kg), supports its inclusion in REACH-compliant product development—a major consideration for European markets. Analytical method development for trace detection (e.g., LC-MS/MS) remains an active research area.

In material science, the compound's hydrogen-bonding capacity enables crystal engineering applications. Researchers investigating "isoxazole co-crystals" have utilized 4-Methylisoxazole-3-carboxamide to modify API solubility—a critical parameter in formulation optimization. Its melting point (158-162°C) and thermal stability make it suitable for hot-melt extrusion processes increasingly adopted in continuous manufacturing.

The future outlook for 4-Methylisoxazole-3-carboxamide appears robust, with expanding applications in proteolysis-targeting chimeras (PROTACs) and covalent inhibitor design. Emerging search terms like "isoxazole warheads in targeted protein degradation" underscore its relevance in cutting-edge therapeutic modalities. As synthetic methodologies advance, this compound will likely play a pivotal role in addressing unmet medical needs through rational drug design.